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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromo-3,5-dimethoxybenzoate is a halogenated aromatic compound that serves as

a versatile synthetic intermediate in the fields of medicinal chemistry and materials science. Its

substituted benzene ring structure, featuring a bromine atom and two methoxy groups,

provides a unique combination of reactivity and functionality. This allows for its use in a variety

of chemical transformations to construct more complex molecular architectures, particularly in

the development of novel therapeutic agents. This technical guide provides a comprehensive

overview of the synthesis, chemical properties, and potential applications of Methyl 4-bromo-
3,5-dimethoxybenzoate, with a focus on its role in drug discovery and development.

Chemical and Physical Properties
Methyl 4-bromo-3,5-dimethoxybenzoate is a white crystalline solid.[1] Its fundamental

chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₁BrO₄ [2][3]

Molecular Weight 275.1 g/mol [2][3]

CAS Number 26050-64-6 [3][4]

Appearance White crystalline solid [1]

Melting Point 124-126 °C [3]

SMILES
COC1=CC(C(=O)OC)=CC(OC

)=C1Br
[2]

InChIKey
DBPNSECLVZPWET-

UHFFFAOYSA-N
[2]

Synthesis of Methyl 4-bromo-3,5-
dimethoxybenzoate
Several synthetic routes to Methyl 4-bromo-3,5-dimethoxybenzoate have been reported,

primarily involving the esterification of 4-bromo-3,5-dimethoxybenzoic acid or the methylation

and bromination of precursors. Two common methods are detailed below.

Synthesis Workflow 1: Esterification of 4-bromo-3,5-
dimethoxybenzoic acid
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4-bromo-3,5-dimethoxybenzoic acid

Methyl 4-bromo-3,5-dimethoxybenzoate

Esterification

Methanol Thionyl chloride

Catalyst

4-bromo-3,5-dihydroxybenzoic acid

Methyl 4-bromo-3,5-dimethoxybenzoate

Methylation & Esterification

Dimethyl sulfate Potassium carbonate

Base

Acetone

Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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